Cas no 1361538-73-9 (4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile)

• Product Name: 4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile
• CAS No: 1361538-73-9
• MF: C₁₄H₇Cl₄N
• MW: 331.024079561234
• CID: 4993213
• Update Time: 2025-06-14

4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile

• Inchi： 1S/C14H7Cl4N/c15-9-1-2-10(8(7-9)5-6-19)13-11(16)3-4-12(17)14(13)18/h1-4,7H,5H2
• InChI Key： DQBYYRZFEOJNNF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=CC=1CC#N)Cl)Cl)Cl

Computed Properties

• Exact Mass: 330.93
• Monoisotopic Mass: 328.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 23.8

Additional information on 4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile

Recent Advances in the Study of 4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile (CAS: 1361538-73-9)

The compound 4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile (CAS: 1361538-73-9) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This chlorinated biphenyl derivative is part of a broader class of polychlorinated biphenyls (PCBs), which have been extensively studied for their environmental persistence and biological effects. However, recent studies have shifted focus toward its synthetic utility and pharmacological potential, particularly in the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the synthesis of bioactive molecules. Researchers demonstrated that 4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile could be efficiently functionalized to yield derivatives with enhanced binding affinity for specific protein targets. The study highlighted its utility in modular synthesis, where the nitrile group serves as a versatile handle for further chemical modifications. This finding opens new avenues for drug discovery, particularly in the design of small-molecule inhibitors.

In parallel, environmental toxicology research has continued to investigate the compound's biodegradation pathways. A 2024 report in Environmental Science & Technology identified microbial consortia capable of degrading 4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile under aerobic conditions. This discovery is critical for bioremediation strategies, as it provides a sustainable approach to mitigating PCB contamination in ecosystems. The study also noted that the degradation intermediates exhibited reduced toxicity, suggesting a promising route for environmental detoxification.

From a pharmacological perspective, preliminary in vitro studies have indicated that certain derivatives of 4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile exhibit moderate activity against inflammatory pathways. A recent preprint on bioRxiv reported that these compounds could modulate NF-κB signaling, a key regulator of immune responses. While further validation is required, these findings suggest potential applications in treating chronic inflammatory diseases. The study emphasized the need for structure-activity relationship (SAR) analyses to optimize efficacy and minimize off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile. A 2023 technical note in Organic Process Research & Development addressed these issues by proposing a scalable chromatographic separation protocol. The method achieved >99% purity while reducing solvent waste, aligning with green chemistry principles. This development is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 4,2',3',6'-Tetrachlorobiphenyl-2-acetonitrile (CAS: 1361538-73-9) represents a multifaceted compound with emerging significance in medicinal chemistry, environmental science, and drug development. Ongoing research aims to elucidate its full potential while addressing synthetic and environmental challenges. Future directions may include computational modeling to predict its metabolic fate and the development of targeted delivery systems for therapeutic applications.